4-bromo-N-propylpyridine-2-carboxamide

• Molecular Formula: C9H11BrN2O
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 4-bromo-N-propylpyridine-2-carboxamide
• InChI: InChI=1S/C9H11BrN2O/c1-2-4-12-9(13)8-6-7(10)3-5-11-8/h3,5-6H,2,4H2,1H3,(H,12,13)
• InChI Key: FYCJOQXEDXLAOV-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=NC=CC(=C1)Br

Description

4-Bromo-N-propylpyridine-2-carboxamide is a brominated pyridine derivative characterized by a carboxamide group at position 2 of the pyridine ring and a propyl chain attached to the amide nitrogen.

Comparison with Similar Compounds

6-Bromo-N-(1-Phenylpropyl)-2-(Pyridin-3-yl)Quinoline-4-Carboxamide

Key Differences :

• Core Structure: The analog features a quinoline ring system fused with a pyridine moiety, unlike the simpler pyridine core of the target compound.
• Bromine Position: Bromine is at position 6 on the quinoline ring, whereas the target compound has bromine at position 4 on pyridine.
• Amide Substituent : A bulky 1-phenylpropyl group replaces the propyl chain in the target compound.

Implications :

• Increased molecular weight (462.34 vs. ~243.10 for the target) may reduce solubility and bioavailability.
• The phenylpropyl substituent introduces steric hindrance, possibly affecting metabolic stability.

N-(4-Bromophenyl)-2-Pyridinecarboxamide

Key Differences :

• Amide Substituent : A 4-bromophenyl group replaces the propyl chain in the target compound.

Implications :

• The bromophenyl group increases lipophilicity (logP ~2.8 estimated), which may enhance membrane permeability but reduce aqueous solubility .
• Electronic effects from the brominated phenyl ring could alter dipole moments and reactivity compared to the target compound.

Comparative Data Table

Property	4-Bromo-N-Propylpyridine-2-Carboxamide	6-Bromo-N-(1-Phenylpropyl)-Quinoline-4-Carboxamide	N-(4-Bromophenyl)-2-Pyridinecarboxamide
Molecular Formula	C₉H₁₁BrN₂O	C₂₄H₂₀BrN₃O	C₁₂H₉BrN₂O
Molecular Weight	~243.10	462.34	277.12
Bromine Position	Pyridine (C4)	Quinoline (C6)	Phenyl (C4)
Amide Substituent	Propyl	1-Phenylpropyl	4-Bromophenyl
Aromatic System	Pyridine	Quinoline + Pyridine	Pyridine + Phenyl
Potential Applications	Agrochemical intermediates, ligands	Kinase inhibitors, anticancer agents	Pesticides, enzyme modulators

Research Findings and Implications

• Target Compound : The propyl chain in 4-bromo-N-propylpyridine-2-carboxamide balances lipophilicity and steric demands, making it a candidate for optimizing pharmacokinetic profiles in drug discovery.
• Quinoline Analog: The extended aromatic system in correlates with enhanced target binding in kinase inhibition studies but may require formulation adjustments for solubility.
• Bromophenyl Analog : The brominated phenyl group in is associated with pesticidal activity due to halogen-mediated interactions with biological targets.